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Compound of Interest

Compound Name: (-)-Hydroxydihydrobovolide

Cat. No.: B1201478

Essential Safety and Disposal Information for Researchers

(-)-Hydroxydihydrobovolide, while not classified as a hazardous substance or mixture
according to available safety data sheets, requires careful handling and disposal in accordance
with standard laboratory safety protocols and environmental regulations.[1] This guide provides
essential information for the proper disposal of (-)-Hydroxydihydrobovolide, ensuring the
safety of laboratory personnel and the protection of the environment.

Key Safety and Handling Information

Before handling (-)-Hydroxydihydrobovolide, it is crucial to be familiar with its properties and
the necessary safety precautions.

Property Data Reference
Molecular Formula C11H180s3 [1]
Molecular Weight 198.26 g/mol [1]
CAS Number 124097-54-7 [1]
o Not a hazardous substance or
Hazard Classification ] [1]
mixture.
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Despite its non-hazardous classification, adherence to good laboratory practices is paramount.
This includes wearing appropriate personal protective equipment (PPE) such as safety goggles
with side-shields, protective gloves, and impervious clothing.[1][2] Ensure adequate ventilation

in the work area and have an accessible safety shower and eye wash station.[1]

Spill Management

In the event of a spill, the following steps should be taken:

e Evacuate and Ventilate: Evacuate personnel from the immediate area and ensure adequate
ventilation.[1]

o Containment: Prevent further leakage or spillage. Do not let the product enter drains, water
courses, or the soil.[1][3]

o Clean-up: For small spills, use appropriate tools to place the material into a suitable waste
disposal container. For large spills, a shovel can be used for the same purpose.[2] Avoid
breathing vapors, mist, dust, or gas.[1]

Proper Disposal Protocol

The primary principle for the disposal of (-)-Hydroxydihydrobovolide is to prevent its release
into the environment. Waste must be disposed of in accordance with all applicable federal,
state, and local environmental control regulations.[2]

Step-by-Step Disposal Procedure:

o Waste Collection: Collect waste (-)-Hydroxydihydrobovolide and any contaminated
materials (e.g., filter paper, gloves, absorbent pads) in a clearly labeled, sealed container.

o Storage: Store the waste container in a designated, secure area away from incompatible
materials. While specific incompatibilities for (-)-Hydroxydihydrobovolide are not listed, it is
prudent to avoid storage with strong oxidizing agents.[2]

» Professional Disposal: Arrange for the disposal of the chemical waste through a licensed and
approved waste disposal company. Do not attempt to dispose of this chemical down the
drain or in regular trash.[3]
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o Documentation: Maintain records of the disposal, including the date, quantity, and the waste
disposal contractor used, in accordance with institutional and regulatory requirements.

Experimental Workflow for Disposal

Waste Generation & Collection
()-Hydroxydihydrobovolide Waste Generated

Click to download full resolution via product page
Caption: Workflow for the proper disposal of (-)-Hydroxydihydrobovolide.

This structured approach to the disposal of (-)-Hydroxydihydrobovolide ensures that all
safety and environmental considerations are met, fostering a culture of responsibility and safety
within the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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